Cas no 1361707-78-9 (Ethyl 4-(aminomethyl)-3-(difluoromethyl)-6-methoxypyridine-2-acetate)

• Product Name: Ethyl 4-(aminomethyl)-3-(difluoromethyl)-6-methoxypyridine-2-acetate
• CAS No: 1361707-78-9
• MF: C₁₂H₁₆F₂N₂O₃
• MW: 274.263850212097
• CID: 4931751
• Update Time: 2025-06-13

Ethyl 4-(aminomethyl)-3-(difluoromethyl)-6-methoxypyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(aminomethyl)-3-(difluoromethyl)-6-methoxypyridine-2-acetate

• Inchi： 1S/C12H16F2N2O3/c1-3-19-10(17)5-8-11(12(13)14)7(6-15)4-9(16-8)18-2/h4,12H,3,5-6,15H2,1-2H3
• InChI Key： FVPSAUZOQJAGPJ-UHFFFAOYSA-N
• SMILES： FC(C1C(CC(=O)OCC)=NC(=CC=1CN)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 292
• XLogP3: 0.8
• Topological Polar Surface Area: 74.4

Additional information on Ethyl 4-(aminomethyl)-3-(difluoromethyl)-6-methoxypyridine-2-acetate

Comprehensive Overview of Ethyl 4-(aminomethyl)-3-(difluoromethyl)-6-methoxypyridine-2-acetate (CAS No. 1361707-78-9)

Ethyl 4-(aminomethyl)-3-(difluoromethyl)-6-methoxypyridine-2-acetate (CAS No. 1361707-78-9) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique pyridine backbone and functional groups such as aminomethyl, difluoromethyl, and methoxy, is widely studied for its potential applications in drug development. Its molecular structure offers a versatile platform for synthesizing novel therapeutic agents, particularly in the realm of enzyme inhibitors and receptor modulators.

In recent years, the demand for fluorinated compounds like Ethyl 4-(aminomethyl)-3-(difluoromethyl)-6-methoxypyridine-2-acetate has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in how the difluoromethyl group influences the compound's interaction with biological targets. This aligns with the growing trend in pharmaceutical sciences to explore fluorine-containing molecules for their unique physicochemical properties. The compound's CAS No. 1361707-78-9 is frequently searched in academic databases, reflecting its relevance in cutting-edge research.

One of the most discussed topics in the context of Ethyl 4-(aminomethyl)-3-(difluoromethyl)-6-methoxypyridine-2-acetate is its potential role in addressing drug resistance. With the rise of antibiotic-resistant pathogens and cancer cells that evade traditional treatments, scientists are investigating how structurally innovative compounds like this can overcome such challenges. The aminomethyl moiety, for instance, is often leveraged to enhance binding affinity to target proteins, making it a critical feature in the design of next-generation therapeutics.

From a synthetic chemistry perspective, the preparation of Ethyl 4-(aminomethyl)-3-(difluoromethyl)-6-methoxypyridine-2-acetate involves multi-step reactions that highlight the importance of regioselective functionalization. The presence of both electron-donating (methoxy) and electron-withdrawing (difluoromethyl) groups on the pyridine ring necessitates precise control over reaction conditions. This complexity has led to numerous publications exploring optimized synthetic routes, which are highly cited in organic chemistry literature.

The compound's applications extend beyond pharmaceuticals. For example, its derivatives are being evaluated in agrochemical research for developing new pesticides with improved efficacy and environmental safety. The fluorine atoms in the difluoromethyl group contribute to the compound's ability to penetrate biological membranes, a property that is equally valuable in crop protection as it is in human medicine.

In the era of personalized medicine, Ethyl 4-(aminomethyl)-3-(difluoromethyl)-6-methoxypyridine-2-acetate is also being studied for its potential in targeted drug delivery systems. Its modular structure allows for conjugation with various carriers, enabling precise delivery of active agents to specific tissues or cells. This aligns with the broader industry shift toward therapies that minimize side effects while maximizing therapeutic outcomes.

For researchers and manufacturers, understanding the stability and storage conditions of CAS No. 1361707-78-9 is crucial. The compound's sensitivity to moisture and light necessitates careful handling, a topic frequently addressed in technical datasheets. Proper storage under inert atmospheres and low temperatures is often recommended to maintain its integrity over time.

In summary, Ethyl 4-(aminomethyl)-3-(difluoromethyl)-6-methoxypyridine-2-acetate (CAS No. 1361707-78-9) represents a fascinating intersection of chemistry, biology, and materials science. Its multifaceted applications, from drug discovery to agrochemical innovation, underscore its importance in modern scientific research. As the demand for highly functionalized pyridine derivatives continues to grow, this compound will likely remain a focal point of interdisciplinary studies for years to come.